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Compound of Interest

Compound Name: Isopentyl isobutyrate-d7

Cat. No.: B12363969 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Isopentyl
isobutyrate-d7, a deuterated analog of isopentyl isobutyrate. While a specific Safety Data

Sheet (SDS) for the d7 variant is available upon request from suppliers like MedChemExpress,

this document compiles and extrapolates from the available safety information for the parent

compound, Isopentyl isobutyrate, to provide a robust safety profile.[1] The toxicological

properties of the deuterated form are not expected to differ significantly from the parent

compound under standard laboratory conditions. This guide is intended to support risk

assessment and the implementation of safe handling procedures in a research and

development setting.

Physicochemical and Hazard Identification
Isopentyl isobutyrate is classified as a flammable liquid and vapor.[2][3][4] Understanding its

physical and chemical properties is fundamental to its safe handling and storage.

Table 1: Physicochemical Data of Isopentyl isobutyrate
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Property Value Source

Physical State Liquid [2][3]

Appearance Colorless [2][3]

Molecular Formula C9H18O2 [3]

Boiling Point/Range 162 °C / 323.6 °F [2][3]

Flash Point 56 °C / 132.8 °F [2][3]

Specific Gravity 0.857 g/cm³ [2]

Stability
Stable under normal

conditions.
[2]

Table 2: Hazard Classification

Hazard Class Category Hazard Statement

Flammable liquids 3
H226: Flammable liquid and

vapour[4]

Exposure Controls and Personal Protection
Establishing a safe laboratory environment when handling Isopentyl isobutyrate-d7 requires

adherence to standard exposure control measures and the use of appropriate personal

protective equipment (PPE).

Table 3: Exposure Control and Personal Protection Measures
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Control Parameter Recommendation

Engineering Controls
Ensure adequate ventilation. Use explosion-

proof electrical/ventilating/lighting equipment.[2]

Eye/Face Protection
Wear safety glasses with side-shields or

chemical goggles.

Skin Protection
Wear protective gloves (e.g., Nitrile rubber) and

a lab coat.[3]

Respiratory Protection

Not required under normal conditions with

adequate ventilation. If vapors are expected to

be high, use a NIOSH-approved respirator.

Hygiene Measures

Handle in accordance with good industrial

hygiene and safety practice. Wash hands before

breaks and at the end of the workday.

Below is a logical workflow for selecting the appropriate personal protective equipment when

handling Isopentyl isobutyrate-d7.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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